![molecular formula C25H28N4O3 B2368300 Ethyl 4-(4-benzylpiperazin-1-yl)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate CAS No. 922096-14-8](/img/structure/B2368300.png)
Ethyl 4-(4-benzylpiperazin-1-yl)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-(4-benzylpiperazin-1-yl)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C25H28N4O3 and its molecular weight is 432.524. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(4-benzylpiperazin-1-yl)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(4-benzylpiperazin-1-yl)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
Several studies have demonstrated the potential of compounds similar to Ethyl 4-(4-benzylpiperazin-1-yl)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate in antimicrobial applications. For instance, the synthesis of new quinazolines has shown promising antimicrobial properties against various bacteria and fungi, including Escherichia coli and Staphylococcus aureus (Desai, Shihora, & Moradia, 2007). Similarly, research into the antimicrobial activity of arylazopyrazole pyrimidone clubbed heterocyclic compounds has been conducted, showcasing their efficacy against different bacterial and fungal species (Sarvaiya, Gulati, & Patel, 2019).
Antioxidant Properties
Compounds related to Ethyl 4-(4-benzylpiperazin-1-yl)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate have also been explored for their antioxidant properties. A study focused on the synthesis and evaluation of antioxidant activity of some derivatives showed significant results in this area (George, Sabitha, Kumar, & Ravi, 2010).
Synthesis and Characterization
The synthesis and characterization of similar compounds have been a significant area of research, with studies focusing on creating and analyzing new derivatives with various potential applications. For example, the synthesis of 5-aryl-1,3,4-oxadiazolyl-2-acetic acids (Janda, 2001) and the synthesis of novel 1,2,4-triazole derivatives (Özil, Bodur, Ülker, & Kahveci, 2015) are pertinent examples.
Biological Activities
Research has also been conducted to evaluate the biological activities of these compounds, such as their antimicrobial and antioxidant effects. The synthesis and in vitro pharmacological screening of 3, 4-dihydropyrimidin-2-one derivatives, including antimicrobial and antioxidant evaluations, are notable in this context (Dey, Alam, Kemisetti, Yakin, & Islam, 2022).
Mechanism of Action
Target of Action
The primary target of this compound is the Adrenergic receptor alpha-1A (ADRA1A) . This receptor is a successful target for treating diseases such as hypertension and prostate hyperplasia .
Mode of Action
The compound interacts with its target, the ADRA1A receptor, through a mechanism mediated by G(q) and G(11) proteins . This interaction activates a phosphatidylinositol-calcium second messenger system , which in turn regulates various cellular processes .
Biochemical Pathways
The activation of the phosphatidylinositol-calcium second messenger system can affect multiple biochemical pathways. For instance, it can regulate phenylephrine (PE)-stimulated ERK signaling in cardiac myocytes . .
Result of Action
Given its target, it can be inferred that the compound may have effects on cardiovascular function and prostate cell growth, potentially providing therapeutic benefits for conditions like hypertension and prostate hyperplasia .
properties
IUPAC Name |
ethyl 4-(4-benzylpiperazin-1-yl)-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N4O3/c1-3-32-25(31)24-22(17-23(30)29(26-24)21-12-8-7-9-19(21)2)28-15-13-27(14-16-28)18-20-10-5-4-6-11-20/h4-12,17H,3,13-16,18H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAVLKXNVHHNKLL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1N2CCN(CC2)CC3=CC=CC=C3)C4=CC=CC=C4C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.